An In-depth Technical Guide to Bis(4-bromophenyl)diphenylsilane (CAS: 18733-91-0)
An In-depth Technical Guide to Bis(4-bromophenyl)diphenylsilane (CAS: 18733-91-0)
For Researchers, Scientists, and Drug Development Professionals
Introduction
Bis(4-bromophenyl)diphenylsilane is an organosilicon compound with the CAS number 18733-91-0. It is characterized by a central silicon atom bonded to two diphenyl and two 4-bromophenyl groups. This structure imparts high thermal stability and makes it a valuable building block in organic synthesis and materials science.[1] Its primary applications lie in the synthesis of advanced materials, including functional silanes, high-performance polymers, and as an intermediate for Organic Light Emitting Diodes (OLEDs). The bromine substituents serve as reactive sites for various cross-coupling reactions, enabling the construction of complex molecular architectures.[1][2]
Chemical and Physical Properties
Bis(4-bromophenyl)diphenylsilane is a white to off-white crystalline powder at room temperature.[3][4] Key quantitative data for this compound are summarized in the table below.
| Property | Value | Reference |
| CAS Number | 18733-91-0 | [5] |
| Molecular Formula | C₂₄H₁₈Br₂Si | [5] |
| Molecular Weight | 494.29 g/mol | [5] |
| Melting Point | 167.0 to 171.0 °C | [3] |
| Boiling Point (Predicted) | 494.4 ± 45.0 °C | [3] |
| Density (Predicted) | 1.49 ± 0.1 g/cm³ | [3] |
| Purity | >98.0% (GC) to 99% | [5][6] |
| Storage Temperature | Room Temperature | [3][5] |
Spectroscopic Data
Detailed spectroscopic data is crucial for the identification and characterization of Bis(4-bromophenyl)diphenylsilane.
¹H NMR Spectroscopy
A proton NMR spectrum for Bis(4-bromophenyl)diphenylsilane has been reported in the literature, which is essential for confirming its molecular structure.[7]
¹³C NMR, FT-IR, and Mass Spectrometry
Experimental Protocols
Synthesis of Bis(4-bromophenyl)diphenylsilane
A common synthetic route to Bis(4-bromophenyl)diphenylsilane involves the reaction of a lithiated bromobenzene derivative with dichlorodiphenylsilane.[9]
Materials:
-
1,4-Dibromobenzene
-
Anhydrous Tetrahydrofuran (THF)
-
n-Butyllithium (n-BuLi) in hexane
-
Dichlorodiphenylsilane
-
Toluene
-
n-Butanol
Procedure:
-
Under a dry nitrogen atmosphere, dissolve 10.81 g (50 mmol) of 1,4-dibromobenzene in 400 mL of anhydrous THF in a flask.
-
Cool the solution to -78 °C.
-
Slowly add 20 mL (50 mmol) of n-BuLi solution dropwise, maintaining the temperature at -78 °C.
-
Stir the reaction mixture at -78 °C for 1 hour after the addition is complete.
-
Slowly add a solution of 6.3 g (25 mmol) of dichlorodiphenylsilane in 80 mL of anhydrous THF dropwise.
-
Allow the reaction mixture to slowly warm to room temperature and stir overnight.
-
Evaporate the solvent to dryness using a rotary evaporator.
-
Purify the crude product by recrystallization from toluene and then n-butanol.
-
This procedure typically yields approximately 10 g (81%) of Bis(4-bromophenyl)diphenylsilane.[9]
Synthesis Workflow
Caption: Synthetic pathway for Bis(4-bromophenyl)diphenylsilane.
Application in Suzuki Cross-Coupling Reactions
Bis(4-bromophenyl)diphenylsilane is an excellent substrate for Suzuki-Miyaura cross-coupling reactions, allowing for the formation of carbon-carbon bonds and the synthesis of more complex aryl silanes.[10] While a specific protocol for this exact compound is not detailed, a general procedure for a similar Suzuki coupling is provided below as a representative example.
Materials:
-
Bis(4-bromophenyl)diphenylsilane
-
Arylboronic acid (e.g., phenylboronic acid)
-
Palladium catalyst (e.g., Pd(PPh₃)₄)
-
Base (e.g., K₂CO₃ or Cs₂CO₃)
-
Solvent (e.g., 1,4-dioxane/water mixture)
General Procedure:
-
In a pressure flask equipped with a stir bar, combine Bis(4-bromophenyl)diphenylsilane (1 equiv.), the arylboronic acid (2.2 equiv.), and the base (4 equiv.).
-
Add the palladium catalyst (0.05-0.1 equiv.).
-
Under an inert atmosphere (e.g., argon), add the anhydrous solvent mixture.
-
Seal the vessel and heat the reaction mixture (e.g., at 85-100 °C) overnight with stirring.[2]
-
Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).
-
Upon completion, cool the mixture to room temperature, perform an aqueous workup, and extract the product with an organic solvent.
-
Purify the crude product by column chromatography.
Suzuki Coupling Catalytic Cycle
Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.
Application in Organic Light Emitting Diodes (OLEDs)
The tetraphenylsilane core in Bis(4-bromophenyl)diphenylsilane provides good thermal stability and a high triplet energy, making its derivatives suitable as host materials in phosphorescent OLEDs.[7] A general procedure for the fabrication of a solution-processed OLED is outlined below.
General Device Fabrication Protocol:
-
Substrate Cleaning: Thoroughly clean pre-patterned Indium Tin Oxide (ITO) substrates by sonication in a sequence of detergent solution, deionized water, and isopropyl alcohol.[11]
-
Hole Injection/Transport Layer Deposition: Spin-coat a solution of a hole transport material (e.g., PEDOT:PSS) onto the cleaned ITO substrate.
-
Emissive Layer (EML) Deposition: Prepare a solution of the host material (a derivative of Bis(4-bromophenyl)diphenylsilane) and a phosphorescent dopant in a suitable organic solvent. Spin-coat this solution on top of the hole transport layer.[12]
-
Electron Transport Layer and Cathode Deposition: Transfer the substrate to a high-vacuum thermal evaporator. Sequentially deposit an electron transport layer and a low work function metal cathode (e.g., LiF/Al).[12]
-
Encapsulation: Encapsulate the device to protect the organic layers from atmospheric moisture and oxygen.
OLED Fabrication Workflow
Caption: A simplified workflow for the fabrication of a solution-processed OLED.
Safety Information
Bis(4-bromophenyl)diphenylsilane should be handled in a well-ventilated area, and personal protective equipment such as gloves and safety glasses should be worn. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.
Biological Activity
There is currently no significant research available in the public domain regarding the biological activity or its involvement in signaling pathways of Bis(4-bromophenyl)diphenylsilane. Its applications are primarily focused on materials science and organic synthesis.
Conclusion
Bis(4-bromophenyl)diphenylsilane is a versatile and stable organosilicon compound with significant potential in the development of advanced materials. Its utility as a precursor in cross-coupling reactions and as a core for functional materials in applications like OLEDs makes it a compound of high interest for researchers in both academia and industry. The provided experimental protocols offer a foundation for its synthesis and application in these key areas.
References
- 1. rsc.org [rsc.org]
- 2. m.youtube.com [m.youtube.com]
- 3. bis(4-broMophenyl)-diphenyl-silane CAS#: 18733-91-0 [m.chemicalbook.com]
- 4. scribd.com [scribd.com]
- 5. chemscene.com [chemscene.com]
- 6. bis(4-broMophenyl)-diphenyl-silane - Organosilicon - Zhengzhou HQ Material Co., Ltd. [hqmat.com]
- 7. researchgate.net [researchgate.net]
- 8. benchchem.com [benchchem.com]
- 9. bis(4-broMophenyl)-diphenyl-silane | 18733-91-0 [chemicalbook.com]
- 10. ocf.berkeley.edu [ocf.berkeley.edu]
- 11. ossila.com [ossila.com]
- 12. Step-by-Step Guide for Harnessing Organic Light Emitting Diodes by Solution Processed Device Fabrication of a TADF Emitter - PubMed [pubmed.ncbi.nlm.nih.gov]
